Nickel(II) mesoporphirin IX dimethyl ester
Catalog No.
S594439
CAS No.
15892-09-8
M.F
C36H40N4NiO4
M. Wt
651.4 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
15892-09-8
Product Name
Nickel(II) mesoporphirin IX dimethyl ester
IUPAC Name
methyl 3-[8,13-diethyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;nickel(2+)
Molecular Formula
C36H40N4NiO4
Molecular Weight
651.4 g/mol
InChI
InChI=1S/C36H40N4O4.Ni/c1-9-23-19(3)27-15-28-21(5)25(11-13-35(41)43-7)33(39-28)18-34-26(12-14-36(42)44-8)22(6)30(40-34)17-32-24(10-2)20(4)29(38-32)16-31(23)37-27;/h15-18H,9-14H2,1-8H3;/q-2;+2
InChI Key
CJMFFQUNMOBZIS-UHFFFAOYSA-N
SMILES
CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)C=C4C(=C(C(=CC5=NC(=C2)C(=C5C)CC)[N-]4)C)CCC(=O)OC)CCC(=O)OC)C)C.[Ni+2]
Synonyms
nickel(II) mesoporphirin IX dimethyl ester
Canonical SMILES
CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)C=C4C(=C(C(=CC5=NC(=C2)C(=C5C)CC)[N-]4)C)CCC(=O)OC)CCC(=O)OC)C)C.[Ni+2]
Dates
Modify: 2023-07-20
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